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Compound of Interest

Compound Name: Sulfamoxole

Cat. No.: B1682701 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate HPLC column is a critical step in achieving accurate and reliable quantification of

pharmaceutical compounds. This guide provides a comparative evaluation of different HPLC

columns for the separation of Sulfamoxole, a sulfonamide antibiotic. The performance of

various columns is assessed based on key chromatographic parameters, with supporting

experimental data and detailed protocols to aid in method development and column selection.

Comparative Performance of HPLC Columns
The following table summarizes the performance of different HPLC columns for the separation

of Sulfamoxole and the closely related compound Sulfamethoxazole. Data for

Sulfamethoxazole is included to provide a broader comparison of column selectivity for

sulfonamides, a common practice when data for the exact analyte is limited.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1682701?utm_src=pdf-interest
https://www.benchchem.com/product/b1682701?utm_src=pdf-body
https://www.benchchem.com/product/b1682701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column
Dimensi
ons

Mobile
Phase

Flow
Rate
(mL/min
)

Analyte
Retentio
n Time
(min)

Wavele
ngth
(nm)

Referen
ce

Kromasil

C18

250 x 4.6

mm, 5

µm

Methanol

:Acetonitr

ile:Water

(55:30:15

v/v/v)

1.0
Sulfamox

ole

Not

Specified
241 [1]

Thermo

BDS

Hypersil

C18

150 x 4.6

mm, 5

µm

Water

(pH 3.5

with

phosphor

ic

acid):Met

hanol

(60:40

v/v)

1.0 for 5

min, then

1.8

Sulfamet

hoxazole
3.7 213 [2]

YMC

Octadecy

lsilane

C18

100 x 4.6

mm, 5

µm

50 mM

NaH2PO

4 (pH

3.0):Acet

onitrile

(85:15

v/v)

1.0
Sulfamet

hoxazole
6.205 260 [3]

Agilent

C18

250 x 4.6

mm, 5

µm

Triethyla

mine:Ace

tonitrile

(30:70

v/v)

1.0
Sulfamet

hoxazole
2.688 260 [4]

ACE PFP 50 x 2.1

mm, 3

µm

Gradient

with

0.1%

Formic

Acid in

0.75 Sulfamet

hoxazole

Not

Specified

MS/MS [5]
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Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the performance of different

HPLC columns for Sulfamoxole separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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